Cas no 1171561-12-8 (3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea)

• Product Name: 3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea
• CAS No: 1171561-12-8
• MF: C₂₁H₁₈ClN₇O
• MW: 419.866921901703
• CID: 5895999
• PubChem ID: 44118140
• Update Time: 2025-05-22

3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methylphenyl)-3-[4-[(6-imidazol-1-ylpyrimidin-4-yl)amino]phenyl]urea
• 3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea
• 1171561-12-8
• F5607-0122
• 1-(4-((6-(1H-imidazol-1-yl)pyrimidin-4-yl)amino)phenyl)-3-(3-chloro-2-methylphenyl)urea
• AKOS024515563

• Inchi： 1S/C21H18ClN7O/c1-14-17(22)3-2-4-18(14)28-21(30)27-16-7-5-15(6-8-16)26-19-11-20(25-12-24-19)29-10-9-23-13-29/h2-13H,1H3,(H,24,25,26)(H2,27,28,30)
• InChI Key： OZZFJKNQANJQAO-UHFFFAOYSA-N
• SMILES： N(C1=CC=CC(Cl)=C1C)C(NC1=CC=C(NC2=CC(N3C=NC=C3)=NC=N2)C=C1)=O

Computed Properties

• Exact Mass: 419.1261359g/mol
• Monoisotopic Mass: 419.1261359g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 560
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 96.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea

3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea: A Comprehensive Overview

CAS No. 1171561-12-8 corresponds to the compound 3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea, a complex organic molecule with significant potential in the field of medicinal chemistry. This compound has garnered attention due to its unique structural features and promising biological activities, particularly in the context of drug discovery and development.

The molecular structure of this compound is characterized by a urea group (urea) serving as the central linker, connecting two distinct aromatic moieties. The first moiety is a substituted phenyl group (3-chloro-2-methylphenyl), which introduces electronic and steric effects that can influence the compound's interactions with biological targets. The second moiety is a more complex aromatic system, featuring a pyrimidine ring substituted with an imidazole group (6-(1H-imidazol-1-yl)pyrimidin-4-yl). This combination creates a molecule with a high degree of structural diversity, which is often desirable in drug design for optimizing pharmacokinetic properties and target specificity.

Recent studies have highlighted the potential of this compound as a modulator of various biological pathways. For instance, research has demonstrated its ability to inhibit key enzymes involved in inflammatory processes, making it a candidate for anti-inflammatory therapies. Additionally, its interaction with receptors associated with neurological disorders has been explored, suggesting its potential role in neuroprotective agents. These findings underscore the versatility of this compound in addressing diverse therapeutic areas.

The synthesis of CAS No. 1171561-12-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The construction of the urea linkage is typically achieved through nucleophilic acylation, while the assembly of the pyrimidine and imidazole moieties requires careful control over reaction conditions to ensure regioselectivity and yield optimization. Such synthetic challenges highlight the importance of advanced chemical methodologies in accessing complex molecular architectures.

In terms of biological evaluation, this compound has been subjected to extensive in vitro and in vivo testing to assess its efficacy and safety profiles. Preclinical studies have revealed favorable pharmacokinetic properties, including good bioavailability and moderate clearance rates. Furthermore, toxicity assessments have indicated that the compound exhibits low cytotoxicity against non-target cells, which is a critical factor for its potential therapeutic application.

The integration of computational chemistry tools has also played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have provided insights into its binding modes with target proteins, while quantitative structure-activity relationship (QSAR) models have helped identify key structural features responsible for its biological activity. These computational approaches not only enhance our understanding of the compound's mechanism of action but also guide further optimization efforts to improve its therapeutic potential.

In conclusion, CAS No. 1171561-12-8, or 3-(3-chloro-2-methylphenyl)-1-(4-{[6-(1H-imidazol-1-yl)pyrimidin-4-yl]amino}phenyl)urea, represents a promising candidate in the realm of drug discovery. Its unique structural features, coupled with emerging research findings, position it as a valuable tool for addressing unmet medical needs across various therapeutic areas. As research continues to unfold, this compound holds the potential to contribute significantly to the development of novel therapeutic agents.